![molecular formula C19H18FN3O3S B2690673 N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide CAS No. 688337-00-0](/img/structure/B2690673.png)
N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide, also known as FGIN-1-27, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of imidazoline compounds that have been shown to have a wide range of pharmacological activities.
Scientific Research Applications
Radioligand Development for PET Imaging
Compounds like 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, labeled with ^18F, have been developed for potential use in PET imaging to study histamine H3 receptors, which are involved in various neurological and psychiatric disorders. The synthesis of such radioligands involves complex organic reactions, leading to products with high radiochemical purity and specific activity. This indicates that compounds with imidazole and fluorophenyl groups could be explored for developing novel imaging agents in clinical studies (Iwata et al., 2000).
Antimicrobial and Antioxidant Properties
Derivatives like 4,5-dihydro-1,3,4-oxadiazole-2-thiones have shown promising antimicrobial and antioxidant activities, highlighting the potential of incorporating specific functional groups to enhance biological activity. These compounds have been evaluated for their effectiveness against bacteria such as Staphylococcus aureus, with some showing significant antibacterial and potent antioxidant activities (Karanth et al., 2019).
Enzyme Inhibition for Therapeutic Applications
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs have been explored as inhibitors of kidney-type glutaminase, highlighting the therapeutic potential of sulfanylacetamides in cancer treatment. The structural modifications in these compounds have led to analogs with improved solubility and bioactivity, pointing towards the utility of such derivatives in drug discovery and development (Shukla et al., 2012).
Carbonic Anhydrase Inhibition
Polymethoxylated-pyrazoline benzene sulfonamides have been synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes, demonstrating the potential of imidazole and sulfonamide derivatives in the design of inhibitors with therapeutic applications. These compounds have shown superior inhibitory activity compared to reference compounds, suggesting that modifications on the imidazole ring can significantly impact biological activity (Kucukoglu et al., 2016).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O3S/c1-25-15-7-8-17(26-2)16(11-15)22-18(24)12-27-19-21-9-10-23(19)14-5-3-13(20)4-6-14/h3-11H,12H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJZURVSJAVAFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.